Cas no 17012-47-4 (8-Methoxy-5-nitroquinoline)

• Product Name: 8-Methoxy-5-nitroquinoline
• CAS No: 17012-47-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD00452519
• CID: 1356746
• PubChem ID: 811350
• Update Time: 2025-09-23

8-Methoxy-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-methoxy-5-nitro-
• 8-methoxy-5-nitroquinoline
• 5-Nitro-8-methoxyquinoline
• InChI=1/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
• EN300-29712
• STL257455
• AKOS000131039
• SR-01000316883-1
• Oprea1_009989
• DTXSID00355643
• 17012-47-4
• SCHEMBL9976072
• AB00990208-01
• AB00990208-03
• TUICZSFZAWPHQN-UHFFFAOYSA-
• Oprea1_483926
• E79783
• NCGC00333605-01
• SR-01000316883
• TUICZSFZAWPHQN-UHFFFAOYSA-N
• Z235362801
• 8-Methoxy-5-nitroquinoline

• MDL： MFCD00452519
• Inchi： 1S/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
• InChI Key： TUICZSFZAWPHQN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26